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Compound of Interest

Compound Name: 5-propoxy-1H-indole

CAS No.: 147405-80-9

Cat. No.: B185854

Get Quote

Executive Summary & Chemical Profile
This guide provides an authoritative workflow for the safe handling and disposal of 5-propoxy-
1H-indole. As a substituted indole derivative, this compound is frequently used as a

pharmacophore in drug discovery. While not classified as a Category 1 Acute Toxin, its

lipophilic nature and indole core require specific oxidation protocols during disposal to prevent

environmental bioaccumulation.

Operational Directive: Treat as Hazardous Organic Waste. Do not dispose of down the drain.

Incineration via an approved TSDF (Treatment, Storage, and Disposal Facility) is the only

validated disposal method.

Chemical Identity & Properties
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Parameter Data Operational Implication

Chemical Name 5-Propoxy-1H-indole Primary label identifier

Structure
Indole ring w/ propoxy group at

C5
Lipophilic; prone to oxidation

Physical State
Solid (typically off-white/brown

powder)
Dust inhalation hazard

Solubility
DMSO, Methanol, Ethyl

Acetate

Use organic solvent for

cleanup

Stability Light & Air Sensitive
Store/Dispose in amber

containers

Reactivity
Incompatible with Strong

Oxidizers

CRITICAL: Do not mix with

Nitric Acid/Peroxides in waste

Hazard Assessment (GHS Classification)
Effective disposal begins with accurate hazard identification. Based on the structural activity

relationship (SAR) of 5-alkoxyindoles, the following GHS classifications apply.

Signal Word:WARNING

H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][3][4][5][6]

H335: May cause respiratory irritation.[1][2][3][4][6]

H411: Toxic to aquatic life with long-lasting effects (Precautionary assignment for lipophilic

indoles).

The "Why" Behind the Protocol: Indoles can undergo oxidative polymerization. While 5-
propoxy-1H-indole is not spontaneously combustible, mixing it with strong oxidizers (e.g.,

concentrated
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,

) in a waste container can generate exothermic reactions, leading to container pressurization or
rupture.

Waste Segregation Strategy
Proper segregation is the primary defense against laboratory accidents. You must separate this

compound from incompatible streams immediately upon generation.

Visualization: Waste Stream Logic
The following decision tree illustrates the required segregation logic for 5-propoxy-1H-indole.
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Waste Generation:
5-Propoxy-1H-Indole

Physical State?

Solid / Powder

Pure Compound

Solution / Mother Liquor

Dissolved

Contaminated Debris
(Gloves, Weigh Boats)

Trace

Container: Wide-Mouth HDPE
Label: 'Hazardous Waste - Solid Toxic'

Solvent Type?

Container: Clear Poly Bag
Double Bagged

Final Disposal:
High-Temp Incineration

Halogenated
(DCM, Chloroform)

Contains Halogens

Non-Halogenated
(DMSO, MeOH, EtOAc)

Combustible Only

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 5-propoxy-1H-indole waste streams to ensure

compatibility and regulatory compliance.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Scenario: Expired shelf-life inventory or excess solid from synthesis.
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PPE Requirement: Nitrile gloves (double gloving recommended due to lipophilicity), lab coat,

safety glasses. Use a powder hood to prevent inhalation.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Transfer: Carefully transfer the solid into the container. Do not sweep dust into the general

trash.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "5-Propoxy-1H-indole, 100%"

Hazard Checkbox: Toxic, Irritant.[2][3][4][5][6]

Storage: Screw the lid tight. Store in the Satellite Accumulation Area (SAA) away from

oxidizers.

Protocol B: Liquid Waste (Reaction Mixtures/HPLC
Waste)
Scenario: Mother liquors containing 5-propoxy-1H-indole dissolved in organic solvents.

Compatibility Check: Ensure the waste stream does not contain oxidizing acids (Nitric,

Chromic) or active peroxides.

Solvent Segregation:

If dissolved in DCM/Chloroform

Pour into Halogenated Waste.

If dissolved in Methanol/DMSO/Ethyl Acetate

Pour into Non-Halogenated (Combustible) Waste.

Rinsing: Rinse the original flask with a minimal amount of compatible solvent (e.g., acetone)

and add the rinsate to the waste container.
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Closure: Cap the carboy immediately after use to prevent volatile emissions (EPA

requirement).

Protocol C: Empty Containers & Debris
Scenario: Vials with residual dust, contaminated weigh boats, and gloves.

"Empty" Definition: A container is considered "RCRA Empty" if less than 3% of the weight

remains (for containers <119 gallons).

Triple Rinse: If the container held pure compound, triple rinse with a solvent

(acetone/ethanol) and pour rinsate into the Liquid Waste stream.

Defacement: Deface the original label.

Disposal: Place the rinsed container and contaminated gloves into the Solid Hazardous

Waste bin (or "Chemically Contaminated Debris" bin). Do not place in regular trash.

Emergency Procedures: Spills
In the event of a spill outside of a containment hood:

Evacuate & Ventilate: If the spill is significant (>5g solid or >100mL solution) and dust/vapors

are present, evacuate the immediate area.

PPE: Don appropriate PPE including a fit-tested N95 or half-mask respirator if dust is

airborne.

Containment:

Solid: Cover with wet paper towels (dampened with water or PEG-400) to prevent dust

generation. Scoop into a waste jar.

Liquid: Surround with absorbent pads or vermiculite.

Decontamination: Scrub the surface with a soap/water solution followed by an ethanol wipe.

The indole moiety is lipophilic; water alone will not effectively remove residues.
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Regulatory Framework & Compliance
This protocol adheres to the following regulatory standards:

USA (EPA/RCRA): 40 CFR 261. While 5-propoxy-1H-indole is not explicitly "P" or "U"

listed, it exhibits characteristics of toxicity and must be managed as hazardous waste.

Disposal Method: High-temperature incineration is required to ensure complete thermal

destruction of the nitrogen-containing heterocycle, preventing the formation of toxic

byproducts.

Visualization: The Disposal Lifecycle

Lab Bench
(Generation)

Satellite Accumulation
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Daily Transfer Central Waste
Storage (90-Day)
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(Final Destruction)
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Figure 2: The "Cradle-to-Grave" tracking lifecycle for hazardous organic waste.
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(Note: Specific SDS for 5-propoxy-1H-indole should be requested directly from the synthesis

vendor if not available in public databases, but the analogous indole protocols provided above

are chemically sound for safety planning.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

